Cas no 898374-43-1 (N-(2,2-diethoxyethyl)-N'-phenylethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-phenylethanediamide
• CAS No: 898374-43-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5481706
• Update Time: 2025-06-09

N-(2,2-diethoxyethyl)-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N'-phenyloxamide
• N-(2,2-diethoxyethyl)-N'-phenylethanediamide

• Inchi： 1S/C14H20N2O4/c1-3-19-12(20-4-2)10-15-13(17)14(18)16-11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： SJNDZRQKKRZTMA-UHFFFAOYSA-N
• SMILES： C(NCC(OCC)OCC)(=O)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(2,2-diethoxyethyl)-N'-phenylethanediamide

Introduction to N-(2,2-diethoxyethyl)-N'-phenylethanediamide (CAS No. 898374-43-1)

N-(2,2-diethoxyethyl)-N'-phenylethanediamide, a compound with the chemical identifier CAS No. 898374-43-1, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This diamide derivative exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and molecular recognition studies.

The molecular structure of N-(2,2-diethoxyethyl)-N'-phenylethanediamide consists of a central ethane backbone connected to two amide groups at either end. The presence of diethoxyethyl and phenyl substituents introduces specific steric and electronic characteristics that influence its interactions with biological targets. These features have been the subject of extensive investigation, as they can modulate the compound's solubility, bioavailability, and binding affinity.

In recent years, there has been a growing interest in diamide derivatives due to their potential as bioactive molecules. Diamides are known for their ability to form stable hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition processes. The diethoxyethyl group in N-(2,2-diethoxyethyl)-N'-phenylethanediamide enhances its solubility in both polar and nonpolar environments, making it a versatile tool for studying protein-ligand interactions.

One of the most compelling aspects of this compound is its potential application in drug development. Researchers have explored its use as a scaffold for designing novel therapeutic agents. The phenyl group provides a hydrophobic surface that can interact with hydrophobic pockets in target proteins, while the amide groups can engage in hydrogen bonding with polar residues. This dual functionality makes N-(2,2-diethoxyethyl)-N'-phenylethanediamide an attractive candidate for developing small-molecule inhibitors.

Recent studies have highlighted the compound's role in modulating enzyme activity. For instance, researchers have investigated its interaction with various proteases and kinases, which are key targets in many diseases. The structural flexibility of N-(2,2-diethoxyethyl)-N'-phenylethanediamide allows it to adopt multiple conformations that can optimize binding to these enzymes. This adaptability has been exploited to design highly specific inhibitors with improved pharmacological profiles.

The synthesis of N-(2,2-diethoxyethyl)-N'-phenylethanediamide is another area of active research. Chemists have developed efficient synthetic routes that enable the production of this compound in high yields and purity. These methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. The availability of reliable synthetic protocols has facilitated further exploration of its biological activities.

In addition to its pharmaceutical applications, N-(2,2-diethoxyethyl)-N'-phenylethanediamide has shown promise in materials science. Its ability to form stable self-assembled structures has been exploited in the development of novel materials with unique properties. These materials could find applications in nanotechnology, coatings, and other advanced industrial processes.

The future prospects for N-(2,2-diethoxyethyl)-N'-phenylethanediamide are bright, with ongoing research aimed at uncovering new applications and refining its properties. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in both academic research and industrial development.